Cas no 86772-83-0 (9(10H)-Anthracenone, hydroxy-10-(10-oxo-9(10H)-anthracenylidene)-)

• Product name: 9(10H)-Anthracenone, hydroxy-10-(10-oxo-9(10H)-anthracenylidene)-
• CAS No: 86772-83-0
• MF: C₂₈H₁₆O₃
• MW: 400.424847602844
• CID: 660602
• PubChem ID: 71413720

9(10H)-Anthracenone, hydroxy-10-(10-oxo-9(10H)-anthracenylidene)- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Anthracenone, hydroxy-10-(10-oxo-9(10H)-anthracenylidene)-
• 1-hydroxy-10-(10-oxoanthracen-9-ylidene)anthracen-9-one
• 1-Hydroxy-10-(10-oxoanthracen-9(10H)-ylidene)anthracen-9(10H)-one
• DTXSID20833231
• 86772-83-0

• Inchi： InChI=1S/C28H16O3/c29-23-15-7-14-22-25(18-10-3-6-13-21(18)28(31)26(22)23)24-16-8-1-4-11-19(16)27(30)20-12-5-2-9-17(20)24/h1-15,29H
• InChI Key： PKCDPODPQMQYCQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C3C4=CC=CC=C4C(=O)C5=CC=CC=C53)C6=C(C2=O)C(=CC=C6)O

Computed Properties

• Exact Mass: 400.109944368g/mol
• Monoisotopic Mass: 400.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 54.4Ų